Cas no 351435-26-2 (2-Pyridinecarboxylicacid, 4-(4-carboxyphenyl)-, 2-methyl ester)

2-Pyridinecarboxylicacid, 4-(4-carboxyphenyl)-, 2-methyl ester structure
351435-26-2 structure
Product Name:2-Pyridinecarboxylicacid, 4-(4-carboxyphenyl)-, 2-methyl ester
CAS No:351435-26-2
MF:C14H11NO4
MW:257.241443872452
CID:302929
PubChem ID:53426159
Update Time:2025-04-19

2-Pyridinecarboxylicacid, 4-(4-carboxyphenyl)-, 2-methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylicacid, 4-(4-carboxyphenyl)-, 2-methyl ester
    • 4-(2-(METHOXYCARBONYL)PYRIDIN-4-YL)BENZOIC ACID
    • 4-(2-methoxycarbonylpyridin-4-yl)benzoic acid
    • 351435-26-2
    • SCHEMBL13545747
    • 4-[2-(Methoxycarbonyl)pyridin-4-yl]benzoic acid
    • DTXSID80699092
    • Inchi: 1S/C14H11NO4/c1-19-14(18)12-8-11(6-7-15-12)9-2-4-10(5-3-9)13(16)17/h2-8H,1H3,(H,16,17)
    • InChI Key: QWUROVBYWLRREV-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C=CN=1)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 257.06900
  • Monoisotopic Mass: 257.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 76.5Ų

Experimental Properties

  • PSA: 76.49000
  • LogP: 2.23340
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